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Compound of Interest

Compound Name: Nitisinone

Cat. No.: B1678953 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nitisinone, also known as NTBC, is a potent, reversible inhibitor of the enzyme 4-

hydroxyphenylpyruvate dioxygenase (HPPD).[1][2] This enzyme is a critical component of the

tyrosine catabolism pathway, responsible for converting 4-hydroxyphenylpyruvate (HPPA) to

homogentisate.[3][4][5] By inhibiting HPPD, nitisinone effectively blocks this pathway,

preventing the accumulation of toxic downstream metabolites.[6][7][8] This mechanism of

action makes it a cornerstone therapy for hereditary tyrosinemia type 1 (HT-1) and a treatment

for alkaptonuria.[6][7][9] In a laboratory setting, Nitisinone is a valuable tool for studying

tyrosine metabolism and for developing novel therapeutics.

Proper preparation of stock solutions is critical for ensuring experimental accuracy,

reproducibility, and the stability of the compound. This document provides a detailed protocol

for preparing Nitisinone stock solutions for in vitro and other laboratory experiments.

Physicochemical & Solubility Data
Summarized below are the key properties of Nitisinone. Accurate calculations for stock

solutions depend on this information.
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Property Value Source

CAS Number 104206-65-7 [3]

Molecular Formula C₁₄H₁₀F₃NO₅ [3]

Molecular Weight 329.23 g/mol [2][10]

Appearance
White to yellowish-white

crystalline solid
[3][11]

Solubility in DMSO ~30 mg/mL[3] to 66 mg/mL[10] [3][10]

Solubility in Ethanol ~1 mg/mL [3]

Solubility in Water Insoluble / Poorly soluble [10][11]

Storage (Powder) -20°C for ≥ 4 years [2][3][10]

Storage (in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month
[10][12]

Note: Solubility can vary between batches and suppliers. It is recommended to use fresh, high-

purity DMSO, as absorbed moisture can reduce solubility.[10] For aqueous buffers, it is

recommended to first dissolve Nitisinone in DMSO and then dilute with the aqueous buffer.[3]

Mechanism of Action: Inhibition of Tyrosine
Catabolism
Nitisinone competitively inhibits 4-hydroxyphenylpyruvate dioxygenase (HPPD), the second

enzyme in the tyrosine degradation pathway.[6][8] This prevents the conversion of 4-

hydroxyphenylpyruvate into homogentisate, thereby blocking the formation of downstream

metabolites like maleylacetoacetate and fumarylacetoacetate, which are toxic in individuals

with HT-1.[7][9]
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Inhibition of Tyrosine Catabolism by Nitisinone.

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common solvent

for Nitisinone.

4.1. Materials & Equipment

Nitisinone powder (FW: 329.23 g/mol )

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

4.2. Safety Precautions

Nitisinone should be handled as a hazardous material.[3]

Consult the Safety Data Sheet (SDS) before use.
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Work in a well-ventilated area or a chemical fume hood.

Avoid ingestion, inhalation, and contact with skin or eyes.[3] Wash hands thoroughly after

handling.

4.3. Stock Solution Calculation

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Desired

Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L x 0.001 L x 329.23 g/mol

Mass (mg) = 3.29 mg

4.4. Step-by-Step Procedure

Weighing: Carefully weigh out 3.29 mg of Nitisinone powder using an analytical balance and

place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1.0 mL of high-purity DMSO to the tube containing the Nitisinone
powder.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming or sonication may be used to aid dissolution if

precipitation occurs.[2][12] The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge

tubes.[10]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[10][12] Ensure vials are tightly sealed to prevent DMSO from

absorbing moisture.
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Workflow for Nitisinone Stock Solution Preparation.
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Stability & Handling
The Nitisinone powder is stable for years when stored properly at -20°C.[2][3]

Stock solutions in DMSO are stable for up to one year at -80°C.[10] Avoid repeated freeze-

thaw cycles.[10]

Aqueous solutions of Nitisinone are not recommended for storage for more than one day.[3]

Nitisinone is sensitive to oxidative conditions.[13] Avoid exposure to strong oxidizing agents.

By following these guidelines, researchers can prepare reliable and stable Nitisinone stock

solutions for consistent and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-B0607/Nitisinone-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4502151/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4502151/
https://www.benchchem.com/product/b1678953#how-to-prepare-nitisinone-stock-solution-for-laboratory-experiments
https://www.benchchem.com/product/b1678953#how-to-prepare-nitisinone-stock-solution-for-laboratory-experiments
https://www.benchchem.com/product/b1678953#how-to-prepare-nitisinone-stock-solution-for-laboratory-experiments
https://www.benchchem.com/product/b1678953#how-to-prepare-nitisinone-stock-solution-for-laboratory-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

